N-(3-Hydroxypropyl)-4-methylpiperazine-1-carboxamide
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Overview
Description
N-(3-Hydroxypropyl)-4-methylpiperazine-1-carboxamide is a useful research compound. Its molecular formula is C9H19N3O2 and its molecular weight is 201.27. The purity is usually 95%.
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Scientific Research Applications
Hydroxypyridinones and Piperazine Derivatives
Metal Ion Chelation
Hydroxypyridinones are known for their efficient metal chelation properties, particularly with ions like aluminum and iron. These compounds have been investigated for their potential medical uses, including treatments for conditions caused by excess metal ions in the body. The development of hexadentate hydroxypyridinones is of interest due to their high affinity for metal ions at physiological conditions, suggesting their utility as metal scavengers in medical applications (Santos, 2002).
Pharmacological Activities
Piperazine derivatives, including phenylpiperazines, have shown a wide range of pharmacological activities. These activities include acting as central nervous system (CNS) agents, with some derivatives reaching late-stage clinical trials for the treatment of CNS disorders. The versatility of the N-phenylpiperazine scaffold in medicinal chemistry highlights its potential for developing new therapeutic agents across various fields (Maia, Tesch, & Fraga, 2012).
Applications in Material Science
Hydroxypropyl Methylcellulose (HPMC) in Film and Coatings
HPMC is a cellulose derivative widely used in the food industry for edible films and coatings. It serves as an excellent film-forming agent, capable of carrying and delivering food additives while protecting food quality. The incorporation of various additives into HPMC can modify its properties, such as mechanical strength, barrier properties, and thermal stability, making it a versatile material for packaging applications (Ghadermazi et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(3-hydroxypropyl)-4-methylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N3O2/c1-11-4-6-12(7-5-11)9(14)10-3-2-8-13/h13H,2-8H2,1H3,(H,10,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNJNXVUPTXAHLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)NCCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2169619-29-6 |
Source
|
Record name | N-(3-hydroxypropyl)-4-methylpiperazine-1-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.